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Compound of Interest

Compound Name: (-)-Corey lactone benzoate

Cat. No.: B132249 Get Quote

Audience: Researchers, scientists, and drug development professionals.

1. Introduction

(-)-Corey lactone benzoate is a chiral intermediate crucial for the synthesis of prostaglandins

and their analogs, which are vital in drug development for various therapeutic areas, including

cardiovascular and ocular diseases.[1] Proper handling and storage of this compound are

paramount to ensure its stability, purity, and the safety of laboratory personnel. These

application notes provide detailed protocols and guidelines for the appropriate management of

(-)-Corey lactone benzoate in a research and development setting.

2. Compound Information

Chemical Name: (3aR,4S,5R,6aS)-5-(benzoyloxy)hexahydro-4-(hydroxymethyl)-2H-

cyclopenta[b]furan-2-one[2]

CAS Number: 39746-00-4[3][4]

Molecular Formula: C₁₅H₁₆O₅[2][4]

Molecular Weight: 276.28 g/mol [4][5]

Appearance: Colorless to light orange or white to off-white crystalline powder.[3][6]

3. Quantitative Data Summary
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The following tables summarize the key quantitative data for (-)-Corey lactone benzoate.

Table 1: Storage and Stability

Parameter Value Reference

Storage Temperature Deep freeze (below -20°C) [3]

Long-term Stability ≥ 4 years at -20°C [2]

Aqueous Solution Stability
Not recommended for more

than one day
[2]

Container Tightly closed container [4]

Storage Environment Dry and well-ventilated place [4]

Table 2: Solubility Data

Solvent Solubility Reference

Ethanol ~39.7 mg/mL [2]

DMSO ~25.3 mg/mL [2]

Dimethyl Formamide (DMF) ~40.3 mg/mL [2]

PBS (pH 7.2) ~60 µg/mL [2]

Chloroform Slightly soluble [1][7]

Methanol Slightly soluble [1][7]

4. Experimental Protocols

4.1. Protocol for Preparation of Stock Solutions

This protocol details the steps for preparing a stock solution of (-)-Corey lactone benzoate in

an organic solvent.

Materials:
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(-)-Corey lactone benzoate

Anhydrous organic solvent of choice (e.g., DMSO, DMF, Ethanol)

Inert gas (e.g., Argon or Nitrogen)

Volumetric flask

Analytical balance

Pipettes

Procedure:

Equilibrate the (-)-Corey lactone benzoate container to room temperature before opening

to prevent moisture condensation.

Weigh the desired amount of the crystalline solid on an analytical balance.

Transfer the solid to a volumetric flask.

Add a portion of the chosen organic solvent to the flask.

Purge the solvent and the flask headspace with an inert gas.[2]

Agitate the mixture to dissolve the solid completely. Gentle warming or sonication may be

applied if necessary.

Once dissolved, add the solvent to the final volume.

Store the stock solution at -20°C or -80°C in a tightly sealed container. For long-term

storage, aliquoting is recommended to avoid repeated freeze-thaw cycles.

4.2. Protocol for Assessment of Aqueous Solution Stability

This protocol outlines a method to assess the short-term stability of (-)-Corey lactone
benzoate in an aqueous buffer.

Materials:
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(-)-Corey lactone benzoate stock solution in a water-miscible organic solvent (e.g.,

DMSO)

Aqueous buffer (e.g., PBS, pH 7.2)

High-Performance Liquid Chromatography (HPLC) system with a suitable column (e.g.,

C18)

Incubator or water bath

Procedure:

Prepare a fresh aqueous solution of (-)-Corey lactone benzoate by diluting the stock

solution with the aqueous buffer to the desired final concentration. Ensure the final

concentration of the organic solvent is minimal to avoid physiological effects in biological

assays.[2]

Immediately after preparation (T=0), inject an aliquot of the solution into the HPLC system

to obtain an initial purity profile and peak area.

Incubate the remaining aqueous solution at the desired temperature (e.g., room

temperature or 37°C).

At specified time points (e.g., 1, 2, 4, 8, and 24 hours), take aliquots of the solution and

analyze by HPLC.

Compare the peak area of the (-)-Corey lactone benzoate at each time point to the initial

peak area at T=0 to determine the percentage of degradation over time. It is not

recommended to store aqueous solutions for more than one day.[2]

5. Safety and Handling Precautions

(-)-Corey lactone benzoate is harmful if swallowed and may cause eye, skin, and respiratory

tract irritation.[3] The toxicological properties of this material have not been fully investigated.[3]

Personal Protective Equipment (PPE):
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Wear appropriate chemical-resistant gloves, laboratory coat, and safety goggles or a face

shield.[3]

Engineering Controls:

Handle in a well-ventilated area, preferably in a chemical fume hood, to minimize dust

generation and inhalation.[3][4]

Facilities should be equipped with an eyewash station and a safety shower.[3]

Handling Procedures:

Avoid contact with eyes, skin, and clothing.[3]

Minimize dust generation and accumulation.[3]

Wash hands thoroughly after handling.[3]

First Aid Measures:

Eyes: Immediately flush with plenty of water for at least 15 minutes and seek medical

attention.[3]

Skin: Remove contaminated clothing and wash the affected area with soap and water.

Seek medical aid if irritation develops.[3]

Ingestion: If swallowed, do not induce vomiting. Seek immediate medical attention.[3][4]

Inhalation: Move to fresh air. If breathing is difficult, provide oxygen. Seek medical

attention.[3][4]

6. Visualization
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Receiving and Initial Storage

Handling and Preparation

Safety Precautions

Receive (-)-Corey lactone benzoate

Inspect container for damage

Store immediately at <= -20°C in a dry, well-ventilated area

Equilibrate container to room temperature

For Use

Weigh required amount in a fume hood

Wash hands thoroughly after handlingDissolve in appropriate solvent under inert gas Wear appropriate PPE (Gloves, Goggles, Lab Coat) Use adequate ventilation (Fume Hood) Avoid dust formation and inhalation

Store stock solution at -20°C or -80°C

Click to download full resolution via product page

Caption: Workflow for Handling and Storage of (-)-Corey lactone benzoate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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